6-Bromo-1-methylimidazo[1,5-a]pyridine

• IUPAC Name: 6-bromo-1-methylimidazo[1,5-a]pyridine
• InChI: InChI=1S/C8H7BrN2/c1-6-8-3-2-7(9)4-11(8)5-10-6/h2-5H,1H3
• InChI Key: YINHFWLVRXVMOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC(=CN2C=N1)Br
• Molecular Formula: C8H7BrN2
• Molecular Weight: 211.06 g/mol
• CAS No.: 1546280-79-8

Description

6-Bromo-1-methylimidazo[1,5-a]pyridine is a chemical compound with the CAS Number: 1546280-79-8. It has a molecular weight of 211.06. It is usually in the form of a powder.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which includes this compound, has been well studied in the past decade. The synthetic pathways are assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Molecular Structure Analysis

The InChI key for this compound is YINHFWLVRXVMOL-UHFFFAOYSA-N. This key can be used to identify the molecular structure of the compound.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications. The synthesis of these compounds has been well studied, with particular emphasis on transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 211.06.

Scientific Research Applications

Chemical Synthesis and Modification

6-Bromo-1-methylimidazo[1,5-a]pyridine and related compounds serve as key intermediates in the synthesis of complex chemical structures. These compounds are utilized in various chemical reactions to construct novel polyheterocyclic ring systems, which are crucial for the development of new materials and drugs. For instance, the reaction of 3-Amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine with different reagents led to the formation of pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidine derivatives and other complex structures. These compounds have shown potential in various applications due to their unique chemical properties (Abdel‐Latif et al., 2019).

Biological Activity and Pharmaceutical Research

Compounds derived from this compound exhibit significant biological activities, making them valuable in pharmaceutical research. They have been studied for their potential as immunosuppressors, immunostimulators, and radical scavengers, showing promising results against various immune cells and radical species. Moreover, some derivatives demonstrated substantial cytotoxicity against different cancer cell lines, marking them as potential candidates for anticancer drugs (Abdel‐Aziz et al., 2011).

Material Science and Chemistry

In material science and chemistry, the halogenation reactions of imidazo[1,5-a]pyridine derivatives play a critical role. These reactions lead to the formation of various halogenated products, which are essential in the synthesis of more complex chemical structures. The bromination and chlorination processes are particularly important, as they introduce bromine and chlorine atoms into the molecular structure, significantly altering the chemical properties and reactivity of the compounds (Yutilov et al., 2005).

Safety and Hazards

6-Bromo-1-methylimidazo[1,5-a]pyridine is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

The synthesis of imidazo[1,2-a]pyridines, including 6-Bromo-1-methylimidazo[1,5-a]pyridine, has been well studied in the past decade. The recent advances in the synthesis of these compounds from 2016 to 2021 from various substrates have been summarized. This review will provide new initiatives to chemists towards the synthesis of imidazo[1,2-a]pyridines and all frequent challenges associated with the reported methods.

Mechanism of Action

Target of Action

It’s worth noting that imidazopyridine analogues have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .

Mode of Action

Imidazopyridine analogues have been shown to exhibit significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .

Pharmacokinetics

Some imidazopyridine analogues have displayed pharmacokinetic and safety profiles compatible with once-daily dosing .

Result of Action

Some imidazopyridine analogues have shown significant activity against mdr-tb and xdr-tb .

Biochemical Analysis

Biochemical Properties

6-Bromo-1-methylimidazo[1,5-a]pyridine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are involved in the metabolism of many xenobiotics and endogenous compounds . The nature of these interactions often involves the binding of this compound to the active site of the enzyme, potentially inhibiting or modifying its activity. This interaction can lead to changes in the metabolic pathways and the overall biochemical environment within the cell.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to modulate the expression of certain genes involved in the detoxification processes . Additionally, this compound can impact cellular metabolism by altering the activity of metabolic enzymes, leading to changes in the levels of metabolites and the flux through metabolic pathways.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound can bind to specific biomolecules, such as enzymes and receptors, leading to inhibition or activation of their functions . For instance, the binding of this compound to cytochrome P450 enzymes can result in the inhibition of their catalytic activity, thereby affecting the metabolism of other compounds. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This includes its stability, degradation, and long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions . Over extended periods, it may undergo degradation, leading to the formation of by-products that could have different biochemical properties. Long-term exposure to this compound in in vitro or in vivo studies has been associated with changes in cellular function, including alterations in gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound may exhibit beneficial effects, such as the modulation of metabolic pathways and the enhancement of detoxification processes . At higher doses, this compound can exhibit toxic or adverse effects, including cellular damage and disruption of normal cellular functions. Threshold effects have been observed, where the compound’s impact on cellular processes changes significantly at specific dosage levels.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a crucial role in its metabolism . These interactions can lead to the formation of various metabolites, which may have different biological activities. The compound’s involvement in metabolic pathways can also affect metabolic flux and the levels of specific metabolites within the cell, influencing overall cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine the localization and accumulation of the compound within different cellular compartments. For instance, this compound may be transported into the cell via specific membrane transporters and subsequently distributed to various organelles, where it can exert its biochemical effects.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For example, this compound may localize to the mitochondria, where it can influence mitochondrial function and energy metabolism. The specific localization of this compound within the cell can significantly impact its biochemical and cellular effects.